EG 00229
EG 00229
Neuropilin 1 (NRP1) receptor antagonist; inhibits VEGFA binding to the NRP1 b1 domain. Has no effect on VEGFA binding to VEGFR-1 and VEGFR-2. Reduces VEGFA-induced VEGFR-2 tyrosine phosphorylation in HUVECs. Also attenuates VEGFA-induced HUVEC cell migration and reduces A549 lung carcinoma cell viability in vitro. Increases chemo-sensitivity of A549 cells in combination with Taxol. Blocks pro-tumorigenic M2 polarization in glioma-associated microglia and macrophages and reduces tumor growth and vascularization in NSG mice.
Brand Name:
Vulcanchem
CAS No.:
1018927-63-3
VCID:
VC0004961
InChI:
InChI=1S/C17H19N7O5S3/c18-17(19)20-7-2-4-11(16(26)27)21-15(25)14-10(6-8-30-14)24-32(28,29)12-5-1-3-9-13(12)23-31-22-9/h1,3,5-6,8,11,24H,2,4,7H2,(H,21,25)(H,26,27)(H4,18,19,20)/t11-/m0/s1
SMILES:
C1=CC2=NSN=C2C(=C1)S(=O)(=O)NC3=C(SC=C3)C(=O)NC(CCCN=C(N)N)C(=O)O
Molecular Formula:
C17H19N7O5S3
Molecular Weight:
497.563
EG 00229
CAS No.: 1018927-63-3
Inhibitors
VCID: VC0004961
Molecular Formula: C17H19N7O5S3
Molecular Weight: 497.563
| CAS No. | 1018927-63-3 |
|---|---|
| Product Name | EG 00229 |
| Molecular Formula | C17H19N7O5S3 |
| Molecular Weight | 497.563 |
| IUPAC Name | (2S)-2-[[3-(2,1,3-benzothiadiazol-4-ylsulfonylamino)thiophene-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
| Standard InChI | InChI=1S/C17H19N7O5S3/c18-17(19)20-7-2-4-11(16(26)27)21-15(25)14-10(6-8-30-14)24-32(28,29)12-5-1-3-9-13(12)23-31-22-9/h1,3,5-6,8,11,24H,2,4,7H2,(H,21,25)(H,26,27)(H4,18,19,20)/t11-/m0/s1 |
| Standard InChIKey | ZWWMEDURALZMEV-NSHDSACASA-N |
| SMILES | C1=CC2=NSN=C2C(=C1)S(=O)(=O)NC3=C(SC=C3)C(=O)NC(CCCN=C(N)N)C(=O)O |
| Description | Neuropilin 1 (NRP1) receptor antagonist; inhibits VEGFA binding to the NRP1 b1 domain. Has no effect on VEGFA binding to VEGFR-1 and VEGFR-2. Reduces VEGFA-induced VEGFR-2 tyrosine phosphorylation in HUVECs. Also attenuates VEGFA-induced HUVEC cell migration and reduces A549 lung carcinoma cell viability in vitro. Increases chemo-sensitivity of A549 cells in combination with Taxol. Blocks pro-tumorigenic M2 polarization in glioma-associated microglia and macrophages and reduces tumor growth and vascularization in NSG mice. |
| Synonyms | N2-[[3-[(2,1,3-Benzothiadiazol-4-ylsulfonyl)amino]-2-thienyl]carbonyl]-L-arginine |
| PubChem Compound | 44631827 |
| Last Modified | Nov 11 2021 |
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